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Compound of Interest

Compound Name: 1-Chloroadamantane-D15

Cat. No.: B580167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and experimental

considerations for 1-Chloroadamantane-D15. This deuterated standard is primarily utilized in

quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS), to

ensure accuracy and precision by correcting for analytical variability.[1][2] Its chemical behavior

is nearly identical to its non-deuterated analog, 1-Chloroadamantane, but it is distinguishable

by its mass-to-charge ratio in a mass spectrometer.[1]

Core Safety and Hazard Information
The safety profile of 1-Chloroadamantane-D15 is expected to be analogous to that of 1-

Chloroadamantane. The primary hazards are related to irritation of the skin, eyes, and

respiratory system.[3][4]

GHS Hazard Classification
Based on the classification for the non-deuterated compound, 1-Chloroadamantane, the

following hazards are identified:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Data derived from Safety Data Sheets for 1-Chloroadamantane.[3][4]

Precautionary Statements & First Aid
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Type Precautionary Statement First Aid Measures

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3] P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[5]

-

Response

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.[5] P305 + P351 + P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5]

Skin Contact: Wash off with

soap and plenty of water.

Consult a physician.[4] Eye

Contact: Rinse thoroughly with

plenty of water for at least 15

minutes and consult a

physician.[4] Inhalation: If

breathed in, move person into

fresh air. If not breathing, give

artificial respiration. Consult a

physician.[4] Ingestion: Never

give anything by mouth to an

unconscious person. Rinse

mouth with water. Consult a

physician.[4]

Storage -

Store in a cool, dry, well-

ventilated area away from

incompatible substances.[3]

For deuterated compounds,

storage at -20°C or colder in a

desiccator is recommended to

protect from moisture.[6]

Disposal - Dispose of contents/container

to an approved waste disposal

plant.[4] The material can be

disposed of by removal to a

licensed chemical destruction

plant or by controlled
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incineration with flue gas

scrubbing.[7]

Physicochemical and Isotopic Data
Summarized below are the key quantitative data points for 1-Chloroadamantane-D15 and its

unlabeled counterpart.

Property 1-Chloroadamantane-D15 1-Chloroadamantane

CAS Number 352431-55-1[7] 935-56-8[3]

Molecular Formula C₁₀D₁₅Cl C₁₀H₁₅Cl[8]

Molecular Weight 185.77 g/mol (approx.) 170.68 g/mol [9]

Appearance
White to light grey crystalline

solid (expected)

White to light grey adhering

crystalline solid or powder[10]

Melting Point
Not specified; expected to be

similar to unlabeled
165-166 °C[10]

Isotopic Purity >98 atom % D (typical) Not Applicable

Solubility

Poorly soluble in water.

Readily soluble in nonpolar

organic solvents.[10]

Poorly soluble in water.

Soluble in hydrocarbons.

Readily soluble in nonpolar

organic solvents.[10]

Special Handling and Storage for a Deuterated
Compound
The primary challenge in handling deuterated compounds is maintaining isotopic purity.[6]

Hydrogen-deuterium (H-D) exchange can occur, particularly with atmospheric moisture or protic

solvents.[6]

Core Principles:
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Atmosphere Control: Handle and store under a dry, inert atmosphere such as nitrogen or

argon to prevent isotopic dilution from atmospheric moisture.[6]

Temperature Regulation: For long-term storage, freezing at -20°C or colder is recommended

to minimize degradation.[6]

Container Selection: Use tightly sealed containers. Single-use ampoules are ideal for

minimizing contamination.[6]

Equilibration: Before opening, always allow the container to equilibrate to room temperature

to prevent condensation from forming inside the vial.[6]

The following diagram illustrates the critical decision points for maintaining the integrity of 1-
Chloroadamantane-D15.

// Key Considerations Nodes node [shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

moisture [label="Moisture Sensitivity\n(H-D Exchange)"]; temp [label="Temperature Stability"];

moisture -> inert_atm [style=dashed, color="#EA4335", arrowhead=vee]; temp -> storage_long

[style=dashed, color="#EA4335", arrowhead=vee]; }

Caption: A logical workflow for the proper storage and handling of deuterated compounds.

Experimental Protocols
While 1-Chloroadamantane-D15 can be used in various applications, its most common role is

as an internal standard (IS) for quantitative bioanalysis by LC-MS/MS.[1] The following are

generalized protocols for its preparation and use.

Protocol: Preparation of Stock and Working Solutions
Objective: To prepare accurate stock and working solutions of 1-Chloroadamantane-D15 while

preserving isotopic and chemical purity.

Methodology:

Equilibration: Remove the sealed container of 1-Chloroadamantane-D15 from its cold

storage location (-20°C). Allow it to warm to ambient laboratory temperature for at least 30
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minutes before opening. This critical step prevents atmospheric moisture from condensing

on the cold solid.[6]

Inert Atmosphere: Perform all subsequent steps in a glove box or under a gentle stream of

dry, inert gas (e.g., nitrogen or argon).[6]

Weighing: Carefully open the container and accurately weigh the desired mass of the

standard using a calibrated analytical balance.

Dissolution (Stock Solution): Dissolve the weighed solid in a suitable, high-purity aprotic

solvent (e.g., acetonitrile, methanol) in a Class A volumetric flask to create a stock solution of

known concentration (e.g., 1 mg/mL).[6]

Dilution (Working Solution): Perform serial dilutions of the stock solution with the appropriate

solvent (often the mobile phase or a compatible solvent) to create a working solution at the

desired concentration for spiking into analytical samples.[6]

Protocol: Use as an Internal Standard in a Protein
Precipitation Assay
Objective: To use 1-Chloroadamantane-D15 to quantify an unlabeled analyte in a plasma

sample.

Methodology:

Sample Preparation: Pipette 100 µL of the plasma sample into a clean microcentrifuge tube.

[1]

Internal Standard Spiking: Add a small, precise volume (e.g., 10 µL) of the 1-
Chloroadamantane-D15 working solution to the plasma sample. Vortex briefly to mix.[1]

Protein Precipitation: Add 300 µL of a cold protein precipitation solvent (e.g., acetonitrile with

0.1% formic acid) to the sample.[1]

Mixing and Centrifugation: Vortex the sample vigorously for 1 minute to ensure complete

protein precipitation. Centrifuge the sample at high speed (e.g., 14,000 x g) for 10 minutes at

4°C.[1]
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Supernatant Transfer: Carefully transfer the supernatant to a clean LC vial, avoiding the

protein pellet.[1]

Analysis: The sample is now ready for LC-MS/MS analysis. The ratio of the analyte peak

area to the internal standard (1-Chloroadamantane-D15) peak area is used for

quantification.[11]

The following diagram illustrates a typical workflow for using a deuterated internal standard in a

bioanalytical context.

// Define nodes node [fillcolor="#FFFFFF", fontcolor="#202124"]; start [label="Biological

Matrix\n(e.g., Plasma)", shape=cylinder]; add_is [label="Spike with\n1-Chloroadamantane-
D15\nWorking Solution"]; ppt [label="Protein Precipitation\n(e.g., add cold ACN)"]; vortex

[label="Vortex to Mix"]; centrifuge [label="Centrifuge to\nPellet Debris"]; transfer

[label="Transfer Supernatant\nto LC Vial"]; analyze [label="LC-MS/MS Analysis",

shape=invhouse]; quantify [label="Quantify Analyte using\nAnalyte/IS Peak Area Ratio",

shape=invhouse];

// Define edges start -> add_is [color="#4285F4"]; add_is -> ppt [color="#4285F4"]; ppt ->

vortex [color="#4285F4"]; vortex -> centrifuge [color="#4285F4"]; centrifuge -> transfer

[color="#4285F4"]; transfer -> analyze [color="#4285F4"]; analyze -> quantify

[color="#34A853", style=dashed, label="Data Processing"];

// Add annotations node [shape=note, style=filled, fillcolor="#F1F3F4", fontcolor="#5F6368"];

note1 [label="Ensures correction for\nsample loss and\nionization variability"]; note2

[label="Removes matrix\ninterferences"];

// Annotation edges edge [style=dashed, color="#5F6368", arrowhead=none]; add_is -> note1;

ppt -> note2; }

Caption: A typical experimental workflow for sample preparation using a deuterated standard.

Conclusion
1-Chloroadamantane-D15 is an essential tool for robust quantitative analysis. While its

chemical hazards are moderate and comparable to its non-deuterated analog, its handling

requires meticulous attention to environmental conditions to prevent isotopic dilution. By
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following the protocols outlined in this guide—specifically by controlling exposure to moisture

and utilizing an inert atmosphere for preparation—researchers can ensure the integrity of the

standard and the accuracy of their experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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